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Compound of Interest

Compound Name: Ethylenediurea

Cat. No.: B156026

Safe Handling and Disposal of Ethylenediurea

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Ethylenediurea (also known as 2-Imidazolidone).
The following procedural guidance outlines the necessary personal protective equipment
(PPE), operational plans for handling and storage, emergency protocols, and disposal
procedures to ensure laboratory safety.

Hazard Identification and Key Safety Data

Ethylenediurea is classified with the following hazards:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

May cause damage to the thyroid through prolonged or repeated exposure.

For safe handling, it is crucial to be aware of its physical and chemical properties.
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Property Value Source
CAS Number 120-93-4 [1]
Molecular Formula CsHsN20 [1]
Molecular Weight 86.09 g/mol [1]
Appearance Solid [2]

) ) 90 - 95 °C (for the similar
Melting Point [21[3]
compound Ethylurea)

) > 93 °C (for the similar
Flash Point [2]
compound Ethylurea)

Operational Plan: From Receipt to Disposal

A systematic approach is critical for safely managing Ethylenediurea in a laboratory setting.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The minimum required PPE
includes:

e Eye and Face Protection: Wear tightly fitting, non-fogging safety goggles (compliant with EN
166) or a full-face shield, especially when handling powders or solutions to protect against
splashes.[4][5]

e Hand Protection: Use chemical-resistant, unlined gloves such as nitrile, neoprene, or butyl
rubber.[5][6] Always inspect gloves for tears or holes before use.[1] Employ proper glove
removal technique to avoid skin contact and wash hands thoroughly after removal.[1]

o Body Protection: Wear a fully-buttoned lab coat or a long-sleeved chemical-resistant suit.[4]
[5][7] For tasks with a higher risk of splashes, such as mixing, a chemical-resistant apron
should be worn over the lab coat.[5]

o Respiratory Protection: If working in an area with inadequate ventilation or where dust
formation is likely, use a certified particle-filtering half mask or a respirator with appropriate
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filters.[1][4][5]

e Foot Protection: Wear closed-toe shoes; chemical-resistant boots are recommended if
handling large quantities or in case of spills.[6][8]

Handling Procedures

o Ventilation: Always handle Ethylenediurea in a well-ventilated area.[1][9] Use a chemical
fume hood or other local exhaust ventilation when weighing or transferring the powder to
minimize dust inhalation.[1][7]

o Safe Practices: Avoid all direct contact with the skin and eyes.[1] Prevent the formation of
dust and aerosols during handling.[1][7] Do not eat, drink, or smoke in the work area.[3]

Storage Plan

» Container: Keep the substance in a tightly closed, properly labeled container.[2][7]

o Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources
of heat or ignition.[2][7][10]

¢ Incompatibilities: Store separately from incompatible materials, particularly strong oxidizing
agents.[7][10]

Emergency and Disposal Protocols

Immediate and correct response to emergencies and adherence to proper disposal procedures
are critical for safety and environmental protection.

Emergency Procedures: Step-by-Step

In the event of exposure or a spill, follow these procedures immediately.
Exposure Response:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[3][11] Remove contact lenses if present and easy to do.[1] Seek immediate
medical attention.[3]
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o Skin Contact: Remove all contaminated clothing at once.[8] Wash the affected skin area with
plenty of soap and water for at least 15 minutes.[3][7][8]

e Inhalation: Move the affected person to fresh air.[1][3][7] If the person is not breathing,
provide artificial respiration.[1][3] Seek medical attention.

 Ingestion: Rinse the mouth thoroughly with water.[7] Call a poison control center or a
physician for guidance.[2]

Spill Cleanup:

Evacuate and Alert: Alert personnel in the immediate vicinity and evacuate the area if
necessary.[12]

Ventilate: Increase ventilation in the spill area by opening windows or using fans, if safe to do
S0.[12]

Secure and Equip: Prevent further spread of the spill. Before cleaning, don the full required
PPE (respirator, goggles, gloves, and protective clothing).[12]

Contain and Collect: For solid spills, carefully sweep or scoop the material into a suitable,
labeled container for hazardous waste.[3] Avoid generating dust.[1][7] Use an inert absorbent
material like sand or vermiculite for liquid spills.[12]

Decontaminate: Clean the spill area thoroughly with water once the material has been
removed.[12]

Dispose: Place all cleanup materials (gloves, absorbent, etc.) into a sealed, labeled
container for hazardous waste disposal.[7][12]

Disposal Plan

All waste containing Ethylenediurea must be treated as hazardous waste.

» Waste Collection: Collect waste Ethylenediurea and contaminated materials in a
compatible, sealable, and clearly labeled hazardous waste container.[7][12]
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o Container Disposal: Empty containers are also considered hazardous waste. They should be
triple-rinsed with a suitable solvent, and the rinsate must be collected as hazardous waste.
[13]

» Final Disposal: Dispose of all waste through an approved waste disposal company, following
all applicable local, state, and federal regulations.[2][10] Do not pour waste down the drain or
dispose of it in the regular trash.[14]

Workflow for Safe Handling of Ethylenediurea

The following diagram illustrates the standard operating procedure and emergency response
workflow for handling Ethylenediurea.
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Caption: Workflow for handling Ethylenediurea, including emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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